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Compound of Interest

2-Bromo-3,4-difluoro-1-
Compound Name: ,
nitrobenzene

cat. No.: B1268381

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
the chemical compound 2-Bromo-3,4-difluoro-1-nitrobenzene. This document is intended to
serve as a valuable resource for laboratory and research professionals who are utilizing this
compound in their work.

Chemical Identity

2-Bromo-3,4-difluoro-1-nitrobenzene is a halogenated nitroaromatic compound. Its structure
is characterized by a benzene ring substituted with one bromine atom, two fluorine atoms, and
a nitro group. The precise arrangement of these substituents is critical to its chemical reactivity
and physical characteristics.

e |[UPAC Name: 2-Bromo-3,4-difluoro-1-nitrobenzene
e Molecular Formula: CeH2BrF2NO:2

e CAS Numbers: 877161-74-5, 350699-92-2 (Note: Both CAS numbers are frequently
associated with this compound in chemical databases and supplier catalogs).

Physical Properties
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The physical properties of 2-Bromo-3,4-difluoro-1-nitrobenzene are summarized in the table
below. These properties are essential for handling, storage, and for predicting its behavior in
various chemical and physical processes.

Property Value Source(s)
Molecular Weight 249.99 g/mol [1]
Appearance Pale yellow solid [1]
Melting Point 66-70 °C [1]

N ) Not available (experimentally);
Boiling Point ) [2]
~233.1 £ 35.0 °C (predicted)

Density 1.869 g/cm? (predicted) [1]

. Insoluble in water; soluble in
Solubility ] [1]
organic solvents

Experimental Protocols

While specific experimental determinations for this exact compound are not publicly detailed,
the following are generalized, standard laboratory protocols for measuring the key physical
properties of a solid organic compound like 2-Bromo-3,4-difluoro-1-nitrobenzene.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a key indicator of its purity.

o Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes (sealed at
one end), thermometer.

e Procedure:

o A small amount of the finely powdered, dry sample of 2-Bromo-3,4-difluoro-1-
nitrobenzene is packed into a capillary tube to a height of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus, adjacent to
a calibrated thermometer.
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[e]

The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) as the
temperature approaches the expected melting point.

[e]

The temperature at which the first drop of liquid appears is recorded as the initial melting
point.

[e]

The temperature at which the entire sample has completely liquefied is recorded as the
final melting point.

[e]

For a pure compound, this melting "range" should be narrow (typically under 2 °C).

Density Determination (Gas Pychometry)

Gas pycnometry is a common and accurate method for determining the skeletal density of a
solid powder.

o Apparatus: Gas pycnometer, analytical balance.
e Procedure:

o The mass of the 2-Bromo-3,4-difluoro-1-nitrobenzene sample is accurately determined
using an analytical balance.

o The sample is placed in the sample chamber of the gas pycnometer.

o The instrument is sealed, and an inert gas (typically helium) is introduced into a reference
chamber of known volume at a specific pressure.

o Valves are then opened to allow the gas to expand into the sample chamber.

o The pressure drop is measured, and using the principles of the gas laws (Boyle's Law),
the volume of the solid sample (which is impermeable to the gas) is precisely calculated.

[e]

The density is then calculated by dividing the mass of the sample by its measured volume.

Solubility Determination
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A gualitative assessment of solubility is crucial for selecting appropriate solvents for reactions,
purification, and analysis.

o Apparatus: Test tubes, vortex mixer (optional), various solvents.
e Procedure:

o A small, measured amount of 2-Bromo-3,4-difluoro-1-nitrobenzene (e.g., 10 mg) is
placed into a test tube.

o A small volume of the solvent to be tested (e.g., 1 mL of water) is added.

o The mixture is agitated vigorously (e.qg., by flicking the test tube or using a vortex mixer)
for a set period.

o The sample is visually inspected for dissolution. The absence of solid particles indicates
solubility.

o This process is repeated with a range of solvents of varying polarity, such as ethanol,
methanol, acetone, ethyl acetate, dichloromethane, and hexane, to establish a solubility
profile.

Logical Relationships of Physical Properties

The following diagram illustrates the logical flow from the compound's fundamental identity to
its macroscopic physical properties and the methods used to determine them.
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Logical Flow of Physical Property Characterization
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Physical Property Characterization Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physical Properties of 2-Bromo-3,4-
difluoro-1-nitrobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268381#2-bromo-3-4-difluoro-1-nitrobenzene-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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